Cas no 2229545-71-3 (2-1-(2-aminoethyl)cyclobutyl-6-ethoxyphenol)
2-1-(2-aminoethyl)cyclobutyl-6-ethoxyphenol Chemical and Physical Properties
Names and Identifiers
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- 2-1-(2-aminoethyl)cyclobutyl-6-ethoxyphenol
- EN300-1823063
- 2229545-71-3
- 2-[1-(2-aminoethyl)cyclobutyl]-6-ethoxyphenol
-
- Inchi: 1S/C14H21NO2/c1-2-17-12-6-3-5-11(13(12)16)14(9-10-15)7-4-8-14/h3,5-6,16H,2,4,7-10,15H2,1H3
- InChI Key: DMGHHHHBIFSRSE-UHFFFAOYSA-N
- SMILES: OC1C(=CC=CC=1C1(CCN)CCC1)OCC
Computed Properties
- Exact Mass: 235.157228913g/mol
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55.5Ų
2-1-(2-aminoethyl)cyclobutyl-6-ethoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1823063-0.05g |
2-[1-(2-aminoethyl)cyclobutyl]-6-ethoxyphenol |
2229545-71-3 | 0.05g |
$1140.0 | 2023-09-19 | ||
| Enamine | EN300-1823063-0.1g |
2-[1-(2-aminoethyl)cyclobutyl]-6-ethoxyphenol |
2229545-71-3 | 0.1g |
$1195.0 | 2023-09-19 | ||
| Enamine | EN300-1823063-0.25g |
2-[1-(2-aminoethyl)cyclobutyl]-6-ethoxyphenol |
2229545-71-3 | 0.25g |
$1249.0 | 2023-09-19 | ||
| Enamine | EN300-1823063-0.5g |
2-[1-(2-aminoethyl)cyclobutyl]-6-ethoxyphenol |
2229545-71-3 | 0.5g |
$1302.0 | 2023-09-19 | ||
| Enamine | EN300-1823063-1.0g |
2-[1-(2-aminoethyl)cyclobutyl]-6-ethoxyphenol |
2229545-71-3 | 1g |
$1357.0 | 2023-06-01 | ||
| Enamine | EN300-1823063-2.5g |
2-[1-(2-aminoethyl)cyclobutyl]-6-ethoxyphenol |
2229545-71-3 | 2.5g |
$2660.0 | 2023-09-19 | ||
| Enamine | EN300-1823063-5.0g |
2-[1-(2-aminoethyl)cyclobutyl]-6-ethoxyphenol |
2229545-71-3 | 5g |
$3935.0 | 2023-06-01 | ||
| Enamine | EN300-1823063-10.0g |
2-[1-(2-aminoethyl)cyclobutyl]-6-ethoxyphenol |
2229545-71-3 | 10g |
$5837.0 | 2023-06-01 | ||
| Enamine | EN300-1823063-1g |
2-[1-(2-aminoethyl)cyclobutyl]-6-ethoxyphenol |
2229545-71-3 | 1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1823063-5g |
2-[1-(2-aminoethyl)cyclobutyl]-6-ethoxyphenol |
2229545-71-3 | 5g |
$3935.0 | 2023-09-19 |
2-1-(2-aminoethyl)cyclobutyl-6-ethoxyphenol Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-1-(2-aminoethyl)cyclobutyl-6-ethoxyphenol
Research Brief on 2-1-(2-aminoethyl)cyclobutyl-6-ethoxyphenol (CAS: 2229545-71-3): Recent Advances and Applications
The compound 2-1-(2-aminoethyl)cyclobutyl-6-ethoxyphenol (CAS: 2229545-71-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and ethoxyphenol moieties, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 2-1-(2-aminoethyl)cyclobutyl-6-ethoxyphenol exhibits selective binding affinity to certain receptor targets, which could be leveraged for the treatment of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in modulating serotonin receptors, suggesting potential applications in mood disorder therapies.
In addition to its neurological applications, recent investigations have explored the compound's anti-inflammatory and antioxidant properties. A study conducted by researchers at the University of Cambridge demonstrated that 2-1-(2-aminoethyl)cyclobutyl-6-ethoxyphenol significantly reduces oxidative stress in cellular models, making it a potential candidate for treating conditions associated with chronic inflammation. The study also noted the compound's favorable pharmacokinetic profile, including its stability and bioavailability.
The synthesis of 2-1-(2-aminoethyl)cyclobutyl-6-ethoxyphenol has also been a focal point of recent research. Advanced synthetic routes have been developed to improve yield and purity, as reported in a 2022 article in Organic Letters. These methods employ novel catalytic systems and green chemistry principles, addressing previous challenges in large-scale production. Such advancements are critical for facilitating further preclinical and clinical studies.
Looking ahead, the compound's versatility and therapeutic potential underscore the need for continued research. Future studies are expected to explore its applications in oncology, given preliminary evidence of its ability to inhibit certain cancer cell proliferation pathways. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications.
In conclusion, 2-1-(2-aminoethyl)cyclobutyl-6-ethoxyphenol (CAS: 2229545-71-3) represents a promising molecule in the chemical biology and pharmaceutical landscape. Its multifaceted pharmacological properties, coupled with recent advancements in synthesis and mechanistic understanding, position it as a compelling subject for ongoing and future research. The insights gained from these studies could pave the way for novel therapeutic interventions across a range of medical conditions.
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